Cas no 7335-82-2 ( )

• Product Name: &nbsp
• CAS No: 7335-82-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 977990
• PubChem ID: 299175
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3,7-dimethyl-2-benzofuran-1-one
• AC1L6U7Z
• NSC171643
• NSC-171643
• 3-Hydroxy-3,7-dimethyl-2-benzofuran-1(3H)-one
• DTXSID10305770
• 7335-82-2
•  

• Inchi： 1S/C10H10O3/c1-6-4-3-5-7-8(6)9(11)13-10(7,2)12/h3-5,12H,1-2H3
• InChI Key： MOJLNMRCWJOHIS-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)=CC=CC=2C1(C)O)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 384.6°C at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.591
• PSA: 46.53
• LogP: 1.33040